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Compound of Interest

4-Fluoro-1-methylpiperidin-3-
Compound Name: )
amine

Cat. No.: B13334647

Get Quote

Executive Summary

4-Fluoro-1-methylpiperidin-3-amine is a specialized fluorinated heterocycle used primarily as

a chiral building block in drug discovery. It belongs to the class of vicinal fluoroamines, a
structural motif prized in medicinal chemistry for its ability to modulate basicity (pKa), reduce
hERG channel affinity, and introduce specific conformational constraints via the gauche effect.

While often confused with its regioisomer (3-fluoro-1-methylpiperidin-4-amine, used in the
clinical candidate MK-0731), the 4-fluoro-3-amine scaffold offers distinct vector orientations for
structure-activity relationship (SAR) exploration.

Key Chemical Identifiers[1][2][3][4][5]
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Property Data

Chemical Name 4-Fluoro-1-methylpiperidin-3-amine

CAS Number (Generic) 1903427-16-6 (Specific to (3S,4R) isomer)
Related CAS 2306246-47-7 (Dihydrochloride salt)
Molecular Formula CeH13FN-2

Molecular Weight 132.18 g/mol

SMILES CN1CC(F)C(N)C1

Colorless to light yellow oil (free base); White

Appearance _
solid (HCI salt)

Stereochemistry & Physicochemical Properties[1][6]

The introduction of a fluorine atom adjacent to the amine center drastically alters the
physicochemical profile of the piperidine ring.

The Fluorine Gauche Effect

In 1,2-disubstituted ethanes (like the C3-C4 bond in this piperidine), highly electronegative
substituents (F and N) often prefer a gauche orientation over the sterically favored anti
conformation. This is due to hyperconjugation between the

and
orbitals.

» Implication: This locks the piperidine ring into a specific chair conformation, reducing the
entropic penalty upon binding to a protein target.

e (3S,4R)-Isomer (Cis): The fluorine and amine are on the same side, often enforcing an axial-
equatorial relationship that minimizes dipole repulsion.

Basicity Modulation (pKa)

The strong electron-withdrawing nature of fluorine (inductive effect,
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) reduces the electron density on the adjacent nitrogen lone pair.
e Typical Piperidine pKa: ~10.8
e 3-Amino-4-fluoropiperidine pKa: ~8.5 — 9.0

» Benefit: Lowering the pKa improves oral bioavailability by increasing the fraction of
uncharged molecules at physiological pH (7.4), enhancing membrane permeability. It also
reduces affinity for the hERG potassium channel, a common off-target liability for basic
amines.

Synthesis Methodologies

Synthesizing 4-fluoro-1-methylpiperidin-3-amine requires precise control over regio- and
stereochemistry. The Epoxide Opening / Deoxyfluorination route is the industry standard for
high-enantiopurity production.

Route A: The Epoxide Opening Strategy (Gold Standard)

This protocol allows access to the cis-isomer through double inversion (first at epoxide
opening, second at fluorination).

Step-by-Step Protocol:
e Precursor Preparation: Start with N-Boc-1,2,3,6-tetrahydropyridine.
o Epoxidation: Treat with m-CPBA in DCM to yield N-Boc-3,4-epoxypiperidine.
e Regioselective Ring Opening:
o React with Sodium Azide (

) and Ammonium Chloride (
) in methanol/water.

o Mechanism: Azide attacks the epoxide. Due to steric and electronic factors, a mixture of 3-
azido-4-hydroxy and 4-azido-3-hydroxy isomers forms.
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o Purification: Separate the trans-3-azido-4-hydroxypiperidine via chromatography.

o Deoxyfluorination (Stereochemical Inversion):

o Treat the trans-alcohol with DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor in DCM
at -78°C to RT.

o Critical Step: The reaction proceeds via an
mechanism, inverting the stereochemistry at C4.
o Result:cis-3-azido-4-fluoropiperidine.
o Reduction & Methylation:
o Reduce the azide using Hydrogenation (

, Pd/C) or Staudinger conditions (

).

o Perform reductive amination with Formaldehyde/Formic acid (Eschweiler-Clarke) or treat
with Methyl lodide to install the N-methyl group.

o Final Deprotection: Remove Boc group (if not removed during methylation) to yield the
target.

Visualization of Synthesis Logic

m-CPBA NaN3 DAST/Deoxo-Fluor 1. H2/Pd-C
Epoxidation g g trans-3-Azido-4-hydroxy SN2 Inversion cis-3-Azido-4-fluoro 2. HCHO/HCOOH __ PRI E e
(Intermediate) (Inversion via DAST) piperidin-3-amine

N-Boc-Tetrahydropyridine N-Boc-3,4-Epoxide

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the critical stereochemical inversion during the
fluorination step.

Applications in Drug Design[1][6][7]
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Bioisosterism & Scaffold Hopping

The 4-fluoro-3-amino piperidine scaffold serves as a bioisostere for:
» Non-fluorinated piperidines: To block metabolic hot-spots (C-H oxidation) at the C4 position.

e Morpholines: The fluorine atom mimics the electronic pull of the morpholine oxygen but alters
the vector of the hydrogen bond donor (the amine).

Case Study: hERG Avoidance

Cardiotoxicity via hERG channel inhibition is a major cause of drug attrition. Basic amines are
primary culprits.

» Mechanism: hERG binding pockets prefer high-energy cations (high pKa amines).

¢ Solution: Incorporating the fluorine at C4 lowers the pKa of the C3-amine by ~1.5 log units.
This reduces the percentage of ionized species at physiological pH, directly correlating with
reduced hERG IC50 values without sacrificing potency at the primary target.

Structural Biology Vectors

Unlike the 3-fluoro-4-amine isomer (used in MK-0731, a KSP inhibitor), the 4-fluoro-3-amine
isomer orients the amine substituent into a different spatial quadrant.

e MK-0731 Logic: Used axial fluorine to lock conformation.

e 4-Fluoro-3-amine Logic: Useful when the binding pocket requires a hydrogen bond donor
(amine) in an equatorial position while the fluorine engages in a multipolar interaction with
backbone carbonyls.

Handling & Safety (MSDS Highlights)

e Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).
» Storage: Hygroscopic. Store under inert atmosphere (Nitrogen/Argon) at 2-8°C.

e Incompatibility: Strong oxidizing agents, acid chlorides.
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» Specific Note: The free base is volatile; conversion to the dihydrochloride salt is
recommended for long-term storage and ease of handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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